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Compound of Interest

Compound Name: N4-Sulfanilylsulfanilamide

CAS No.: 547-52-4

Cat. No.: B1205878

Get Quote

This guide provides a comprehensive technical overview of N4-Sulfanilylsulfanilamide (CAS

No. 547-52-4), a sulfonamide of interest to researchers and professionals in drug development.

This document delves into its core physicochemical properties, structural characterization, a

representative synthetic pathway, its established mechanism of action, and a practical

application in analytical chemistry.

Core Molecular and Physical Properties
N4-Sulfanilylsulfanilamide, also known as 4-(4'-

aminobenzenesulfonamido)benzenesulfonamide, is a distinct molecule within the broader class

of sulfonamide compounds. Its fundamental properties are crucial for any experimental design,

from solubility studies to formulation development.[1]

Table 1: Physicochemical Properties of N4-
Sulfanilylsulfanilamide
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Property Value Source(s)

Molecular Formula C₁₂H₁₃N₃O₄S₂ [1]

Molecular Weight 327.38 g/mol [1]

CAS Number 547-52-4 [1]

Appearance Needles from water [1]

Melting Point 133-134 °C [1]

Solubility

Slightly soluble in cold water;

more soluble in hot water.

Soluble in methanol, ethanol,

ether, dilute NH₃, and dilute

HCl. Practically insoluble in

petroleum ether and

chloroform.

[1]

Synonyms

4¢-Sulfamoylsulfanilanilide, 4-

aminobenzenesulfono-p-

sulfamoylanilide, 4-(4¢-

aminobenzenesulfonamido)be

nzenesulfonamide, Diseptal C,

Uliron C, Disulon

[1]

Structural Elucidation and Spectroscopic Profile
The structural identity of a compound is paramount in research and development. While

comprehensive, publicly available spectra for N4-Sulfanilylsulfanilamide are limited, its

structure can be confirmed through a combination of mass spectrometry, NMR, and IR

spectroscopy.

Molecular Structure Diagram
The structure of N4-Sulfanilylsulfanilamide consists of two benzene rings linked by a

sulfonamide bridge, with an amino group on one ring and a sulfonamide group on the other.

Caption: Molecular structure of N4-Sulfanilylsulfanilamide.
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Expected Spectroscopic Data
Mass Spectrometry (MS): The molecular ion peak [M]+ would be expected at m/z 327.38.

High-resolution mass spectrometry would confirm the elemental composition of

C₁₂H₁₃N₃O₄S₂. Fragmentation patterns would likely show cleavage at the sulfonamide

linkages.

¹H NMR Spectroscopy: The proton NMR spectrum would be complex, showing distinct

signals for the aromatic protons on both benzene rings, likely in the range of 6.5-8.5 ppm.[2]

The protons of the two NH₂ groups and the NH bridge would appear as singlets, with their

chemical shifts dependent on the solvent and concentration.

¹³C NMR Spectroscopy: The carbon NMR spectrum would display signals for the twelve

carbon atoms. The aromatic carbons would resonate in the region of 110-160 ppm.[3]

Infrared (IR) Spectroscopy: Key characteristic peaks would include N-H stretching vibrations

for the amino and amide groups (around 3200-3500 cm⁻¹), S=O stretching vibrations for the

sulfonamide groups (asymmetric and symmetric stretches around 1320-1350 cm⁻¹ and

1140-1160 cm⁻¹, respectively), and aromatic C=C stretching vibrations (around 1500-1600

cm⁻¹).[3]

Representative Synthesis Protocol
The synthesis of N4-Sulfanilylsulfanilamide can be conceptually approached through the

reaction of a protected sulfanilamide derivative with a second sulfanilamide molecule. A

plausible, though generalized, synthetic route is outlined below, based on established

sulfonamide chemistry.[4][5]

Diagram of Synthetic Workflow
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Caption: Generalized synthetic workflow for N4-Sulfanilylsulfanilamide.

Step-by-Step Methodology
Protection of the Starting Material: Acetanilide is reacted with chlorosulfonic acid to produce

4-acetamidobenzenesulfonyl chloride. This protection step is crucial to direct the subsequent

reaction to the desired position.[5]

Coupling Reaction: The resulting 4-acetamidobenzenesulfonyl chloride is then reacted with

sulfanilamide in the presence of a base like pyridine. The amino group of sulfanilamide acts

as a nucleophile, attacking the sulfonyl chloride to form the sulfonamide linkage.

Deprotection and Purification: The acetyl protecting group is removed by acid hydrolysis to

yield the final product, N4-Sulfanilylsulfanilamide.[6] The crude product is then purified,

typically by recrystallization from a suitable solvent like an ethanol-water mixture, to obtain

the final compound with high purity.[7]

Mechanism of Action: A Competitive Inhibitor
Like other sulfonamides, N4-Sulfanilylsulfanilamide is expected to act as an antibacterial

agent by competitively inhibiting the bacterial enzyme dihydropteroate synthase.[8] This

enzyme is vital for the synthesis of folic acid in bacteria.
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Signaling Pathway Diagram

p-Aminobenzoic Acid (PABA)

Dihydropteroate Synthase

N4-Sulfanilylsulfanilamide

Dihydrofolic Acid

Catalysis

Tetrahydrofolic Acid

Reduction

Purines & Pyrimidines

Coenzyme

Bacterial DNA Synthesis

Competitive Inhibition

Click to download full resolution via product page

Caption: Mechanism of action of N4-Sulfanilylsulfanilamide.
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By mimicking the structure of the natural substrate, p-aminobenzoic acid (PABA), N4-
Sulfanilylsulfanilamide binds to the active site of dihydropteroate synthase, thereby blocking

the synthesis of dihydrofolic acid, a precursor to folic acid. Since mammals obtain folic acid

from their diet and do not possess this enzyme, sulfonamides exhibit selective toxicity towards

bacteria.

Application in Analytical Chemistry: HPLC
Reference Standard
N4-Sulfanilylsulfanilamide can serve as a reference standard for the development and

validation of analytical methods, such as High-Performance Liquid Chromatography (HPLC),

for the quantification of sulfonamides in various matrices.

Experimental Protocol: HPLC Analysis
This protocol outlines a general procedure for using N4-Sulfanilylsulfanilamide as a reference

standard.

Preparation of Standard Stock Solution: Accurately weigh approximately 10 mg of N4-
Sulfanilylsulfanilamide reference standard and dissolve it in a suitable solvent (e.g.,

methanol) in a 100 mL volumetric flask to obtain a stock solution of 100 µg/mL.

Preparation of Working Standards: Prepare a series of working standards by serial dilution of

the stock solution with the mobile phase to achieve concentrations ranging from, for

example, 0.1 µg/mL to 10 µg/mL.

Chromatographic Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water (Solvent A)

and acetonitrile (Solvent B).

Flow Rate: 1.0 mL/min.
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Detection Wavelength: 270 nm.

Injection Volume: 20 µL.

Calibration Curve Construction: Inject the working standards into the HPLC system and

record the peak areas. Plot a calibration curve of peak area versus concentration.

Sample Analysis: Prepare the sample to be analyzed by extracting the sulfonamides and

dissolving the extract in the mobile phase. Inject the sample into the HPLC system and

determine the concentration of N4-Sulfanilylsulfanilamide using the calibration curve.

Safety and Handling
As with any chemical substance, proper safety precautions should be observed when handling

N4-Sulfanilylsulfanilamide.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[9]

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.[9][10]

Storage: Store in a tightly closed container in a cool, dry place, protected from light.[9]

First Aid:

Skin Contact: Wash off immediately with soap and plenty of water.[11]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[11]

Inhalation: Move to fresh air.[11]

Ingestion: Rinse mouth with water and seek medical advice.[11]

Conclusion
N4-Sulfanilylsulfanilamide is a sulfonamide with well-defined physicochemical properties. Its

synthesis follows established chemical principles for this class of compounds. Its presumed
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mechanism of action as a competitive inhibitor of dihydropteroate synthase makes it a subject

of interest in antibacterial research. Furthermore, its stability and purity make it a suitable

reference standard for analytical method development in drug discovery and quality control.

This guide provides foundational technical information to support further research and

application of this compound.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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